Cas no 1020502-61-7 (3-[4-(2,5-dimethylbenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(2,5-dimethylbenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 1020502-61-7
• MF: C₂₃H₂₈N₆O
• MW: 404.508024215698
• CID: 6368384
• PubChem ID: 25667943
• Update Time: 2025-07-10

3-[4-(2,5-dimethylbenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2,5-dimethylbenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine
• (2,5-dimethylphenyl)-[4-[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• (2,5-dimethylphenyl)(4-(6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• F2318-0233
• 1020502-61-7
• AKOS024638596

• Inchi： 1S/C23H28N6O/c1-15-6-7-16(2)20(14-15)23(30)28-12-10-27(11-13-28)21-8-9-22(25-24-21)29-19(5)17(3)18(4)26-29/h6-9,14H,10-13H2,1-5H3
• InChI Key： COKLTFHHJWXXNK-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC=C1C)(N1CCN(C2=NN=C(N3C(C)=C(C)C(C)=N3)C=C2)CC1)=O

Computed Properties

• Exact Mass: 404.23245954g/mol
• Monoisotopic Mass: 404.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-[4-(2,5-dimethylbenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine

Comprehensive Analysis of 3-[4-(2,5-dimethylbenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine (CAS No. 1020502-61-7)

The compound 3-[4-(2,5-dimethylbenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine (CAS No. 1020502-61-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridazine core substituted with piperazine and trimethylpyrazole moieties, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural similarity to known bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 3-[4-(2,5-dimethylbenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine has surged, driven by advancements in drug discovery and material science. This compound's CAS No. 1020502-61-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its piperazine and pyrazole components are known to interact with enzymes and receptors, making it a subject of interest for targeting diseases such as inflammation and metabolic disorders.

The synthesis of 3-[4-(2,5-dimethylbenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Its 2,5-dimethylbenzoyl group contributes to its stability and solubility, which are critical for formulation development. Researchers are also exploring its potential as a fluorescence probe due to its aromatic structure, which could be leveraged in diagnostic imaging.

From an industrial perspective, CAS No. 1020502-61-7 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, the development of eco-friendly protocols for producing such compounds is a hot topic. Innovations like catalytic methods and solvent-free reactions are being tested to reduce the ecological footprint of its manufacturing process.

The pharmacological profile of 3-[4-(2,5-dimethylbenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine is under rigorous investigation. Preliminary studies suggest its affinity for kinase targets, which are pivotal in cancer therapy. Additionally, its trimethylpyrazole moiety is being studied for its role in enhancing bioavailability, a key factor in drug design. These attributes align with current trends in personalized medicine, where tailored therapeutics are gaining traction.

In agrochemical applications, this compound's potential as a pesticide intermediate is being explored. Its structural features may contribute to the development of next-generation crop protection agents, addressing challenges like pesticide resistance. The pyridazine scaffold, in particular, is known for its herbicidal and fungicidal properties, making it a versatile building block.

As the scientific community continues to unravel the properties of 3-[4-(2,5-dimethylbenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine, its commercial viability is also being assessed. Patents and intellectual property filings related to CAS No. 1020502-61-7 have increased, indicating its value in proprietary formulations. This trend is likely to continue as more applications are discovered.

In summary, 3-[4-(2,5-dimethylbenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine represents a fascinating intersection of chemistry and biology. Its multifaceted potential in pharmaceuticals, agrochemicals, and materials science positions it as a compound of significant interest for future innovations.